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Compound of Interest

Compound Name: Carsalam

Cat. No.: B1662507 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of Carsalam, a non-steroidal anti-inflammatory

compound. Given the limited toxicological data and absence of established occupational

exposure limits for Carsalam, a conservative approach based on risk assessment and the

hierarchy of controls is mandatory for all personnel.

Hazard Assessment and Control
Carsalam is classified as harmful if swallowed.[1] Due to the lack of comprehensive toxicity

data, it should be handled as a substance with unknown toxicological properties. A risk-based

approach, known as control banding, is recommended to minimize exposure. This involves

grouping chemicals into "bands" based on their potential hazards and implementing

corresponding control measures.

Key Safety Information:

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral) GHS07 Warning
H302: Harmful if

swallowed.[1]

Occupational Exposure Limits:
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Substance OSHA PEL ACGIH TLV NIOSH REL IDLH

Carsalam Not Established Not Established Not Established Not Established

The absence of established Occupational Exposure Limits (OELs) necessitates a more

stringent adherence to standard operating procedures and personal protective equipment

(PPE) protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following PPE

is mandatory when handling Carsalam in any form (solid or in solution).

Body Part Required PPE Standard

Respiratory
Air-purifying respirator with

appropriate cartridges

NIOSH/MSHA or European

Standard EN 149 approved[1]

Hands
Compatible chemical-resistant

gloves (e.g., Nitrile)

Eyes
Safety goggles or a face shield

worn over safety glasses

Body Laboratory coat

Experimental Protocols: Handling and Disposal
Adherence to the following step-by-step procedures is critical to ensure the safety of all

laboratory personnel.

Handling Protocol
Preparation:

Designate a specific area for handling Carsalam, preferably within a certified chemical

fume hood.

Ensure that a safety shower and eyewash station are readily accessible.
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Assemble all necessary equipment and reagents before starting work.

Verify that all personnel are trained on this standard operating procedure (SOP).

Weighing and Solution Preparation:

Perform all weighing and solution preparation activities within a chemical fume hood to

minimize inhalation exposure.

Use anti-static weigh paper or a weighing boat.

Handle the solid powder with care to avoid generating dust.

When preparing solutions, add the solid Carsalam to the solvent slowly to avoid

splashing.

Experimental Use:

Keep all containers of Carsalam, whether solid or in solution, tightly sealed when not in

use.

Avoid direct contact with the skin, eyes, and clothing.

In case of accidental contact, immediately follow the first aid procedures outlined in the

Safety Data Sheet (SDS).

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with Carsalam
using an appropriate solvent (e.g., 70% ethanol), followed by a soap and water wash.

Remove and dispose of PPE in the designated hazardous waste stream.

Wash hands thoroughly with soap and water after completing work.

Disposal Plan
Proper disposal of Carsalam and associated waste is crucial to prevent environmental

contamination and accidental exposure.
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Waste Segregation:

Solid Waste: Collect unused or expired Carsalam powder in a clearly labeled, sealed

container designated for hazardous chemical waste.

Liquid Waste: Collect all solutions containing Carsalam in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other waste streams.

Contaminated Materials: Dispose of all contaminated items, including gloves, weigh boats,

and pipette tips, in the designated solid hazardous waste container.

Waste Storage:

Store all hazardous waste containers in a designated and properly ventilated satellite

accumulation area.

Ensure containers are kept closed except when adding waste.

Waste Disposal:

Arrange for the disposal of all Carsalam waste through the institution's environmental

health and safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Carsalam down the drain or in the regular trash.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small and you

are trained to do so, contain the spill with

absorbent material. Place the absorbed material

in a sealed, labeled hazardous waste container.

For large spills, contact the EHS office

immediately.

Logical Workflow for Handling Carsalam
The following diagram illustrates the procedural flow for the safe handling and disposal of

Carsalam.
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Carsalam Handling and Disposal Workflow

Preparation

Handling

Post-Handling

Disposal

Designate Handling Area
(Fume Hood)

Verify Safety Equipment
(Eyewash, Shower)

Assemble Materials

Confirm Personnel Training

Weigh Solid in Fume Hood

Prepare Solution in Fume Hood

Conduct Experiment

Decontaminate Surfaces & Equipment

Dispose of Contaminated PPE

Wash Hands Thoroughly

Segregate Waste Streams
(Solid, Liquid, Contaminated)

Store in Labeled, Sealed Containers

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Carsalam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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